Cas no 102679-78-7 ((1R,4R)-4-Aminocyclopent-2-enecarboxylic acid)

(1R,4R)-4-Aminocyclopent-2-enecarboxylic acid structure
102679-78-7 structure
Product Name:(1R,4R)-4-Aminocyclopent-2-enecarboxylic acid
CAS No:102679-78-7
MF:C6H9NO2
MW:127.141161680222
CID:125199
PubChem ID:7019279
Update Time:2025-04-18

(1R,4R)-4-Aminocyclopent-2-enecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,4R)-4-Aminocyclopent-2-enecarboxylic acid
    • 2-Cyclopentene-1-carboxylicacid, 4-amino-, (1R-trans)- (9CI)
    • 2-Cyclopentene-1-carboxylicacid, 4-amino-, (1R,4R)-
    • (1R,4R)-4-Amino-2-cyclopentene-1-carboxylic acid
    • Trans-(1R, 4R)-4-aMino-2-Cyclopentene-1-carboxylic acid
    • 2-Cyclopentene-1-carboxylicacid,4-amino-,(1R-trans)-(9CI)
    • 102579-72-6
    • SCHEMBL992019
    • (1R,4R)-4-aminocyclopent-2-ene-1-carboxylic acid
    • (-)-(1S,4R)-4-Aminocyclopent-2-enecarboxylic acid
    • CS-0439948
    • (1R,4R)-4-Aminocyclopent-2-enecarboxylicacid
    • trans-4-amino-2-cyclopentene-1-carboxylic acid
    • 102679-78-7
    • 102579-71-5
    • AKOS006326702
    • trans-4-Aminocyclopent-2-enecarboxylic acid
    • 1R,4r)-4-aminocyclopent-2-enecarboxylic acid
    • 2-Cyclopentene-1-carboxylic acid, 4-amino-, (1R,4R)-rel-
    • Inchi: 1S/C6H9NO2/c7-5-2-1-4(3-5)6(8)9/h1-2,4-5H,3,7H2,(H,8,9)/t4-,5-/m0/s1
    • InChI Key: VTCHZFWYUPZZKL-WHFBIAKZSA-N
    • SMILES: OC([C@H]1C=C[C@@H](C1)N)=O

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 266.6±40.0 ºC (760 Torr),
  • Flash Point: 115.0±27.3 ºC,
  • Solubility: Soluble (224 g/l) (25 º C),
  • PSA: 63.32
  • LogP: 0.67470
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